Cas no 91166-04-0 (Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-)

• Product Name: Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
• CAS No: 91166-04-0
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 4307924
• PubChem ID: 13368805
• Update Time: 2025-04-24

Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
• SCHEMBL10857848
• SOTUJGIIWRVEFB-UHFFFAOYSA-N
• 91166-04-0
• 5-Bromo-3,3a,4,8b-tetrahydroindeno[1,2-b]pyrrol-2(1H)-one
• 5-bromo-3,3a,4,8b-tetrahydro-1H-indeno[1,2-b]pyrrol-2-one

• Inchi： 1S/C11H10BrNO/c12-9-3-1-2-7-8(9)4-6-5-10(14)13-11(6)7/h1-3,6,11H,4-5H2,(H,13,14)
• InChI Key： SOTUJGIIWRVEFB-UHFFFAOYSA-N
• SMILES： N1C(=O)CC2CC3=C(C12)C=CC=C3Br

Computed Properties

• Exact Mass: 250.99458Da
• Monoisotopic Mass: 250.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų